(1-Pyrimidin-4-yl-cyclopropyl)-carbamic acid tert-butyl ester

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: tert-butyl N-(1-pyrimidin-4-ylcyclopropyl)carbamate
• InChI: InChI=1S/C12H17N3O2/c1-11(2,3)17-10(16)15-12(5-6-12)9-4-7-13-8-14-9/h4,7-8H,5-6H2,1-3H3,(H,15,16)
• InChI Key: ZQAJZYISNJONOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC1)C2=NC=NC=C2

Description

(1-Pyrimidin-4-yl-cyclopropyl)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [1-((E)-3-Dimethylamino-acryloyl)-cyclopropyl]-carbamic acid tert-butyl ester (600 mg, 2.4 mmol) was added triethylamine (1.3 mL, 9.4 mmol) and formamidine hydrochloride (570 mg, 7.1 mmol) at room temperature. The reaction was stirred at 75-80° C. for 14 h. The volatiles were removed in vacuo to give a crude solid mass that was purified by preparative reversed phase HPLC to give 115 mg of the title compound as a light yellow solid, m/z 236.36 [M+1]+.